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Compound of Interest

Compound Name: CH-0793076 TFA

Cat. No.: B8117054 Get Quote

IMMEDIATE SAFETY AND LOGISTICAL INFORMATION

When handling CH-0793076 TFA, a trifluoroacetate salt, it is crucial to adhere to stringent

safety protocols to minimize exposure and mitigate potential hazards. Although specific data for

CH-0793076 TFA is not publicly available, the following guidelines are based on the well-

documented properties of trifluoroacetic acid (TFA) and its common salts.[1] Researchers,

scientists, and drug development professionals must exercise caution and implement these

recommendations within the context of their specific experimental conditions.

Personal Protective Equipment (PPE)
A thorough risk assessment should always be conducted to determine the appropriate level of

personal protective equipment. However, the following are considered the minimum

requirements for handling CH-0793076 TFA.[1]
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PPE Category Specifications

Eye Protection

Chemical safety goggles meeting American

National Standards Institute (ANSI) Z-87.1

standard are required.[1][2] A face shield should

be worn when handling larger quantities.[1][3]

Hand Protection

Nitrile gloves are required.[1][2] For high-volume

applications (>500 mL), heavy-duty gloves such

as butyl rubber or Viton are recommended.[3]

Always check for tears and degradation before

and during use.[1]

Body Protection

A properly fitting lab coat, long pants, and

closed-toed footwear must be worn at all times

in the laboratory area.[1][2][3] For larger

quantities, a chemical-resistant apron may be

necessary.[3]

Respiratory Protection

All work with CH-0793076 TFA that may

generate dust or aerosols must be conducted in

a certified chemical fume hood.[1][3] If work

outside a fume hood is unavoidable, a NIOSH-

approved respirator is necessary.[1]

Engineering Controls and a Safe Work Environment
Proper engineering controls are fundamental to ensuring a safe laboratory environment when

handling TFA compounds.

Chemical Fume Hood: All weighing and solution preparation of CH-0793076 TFA must be

performed in a certified chemical fume hood.[1][3]

Ventilation: The laboratory must have adequate general ventilation.[1]

Safety Equipment: An eyewash station and a safety shower must be readily accessible in the

immediate work area.[1][4]
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Handling and Storage Protocols
Correct handling and storage procedures are critical to prevent accidental exposure and

maintain the integrity of the compound.

Dispensing: When weighing the solid compound, do so within a fume hood to avoid the

creation of dust.[1] When preparing solutions, slowly add the solid to the solvent.[1] If

diluting, always add acid to water.[3][5]

Storage: Store CH-0793076 TFA in a cool, dry, and well-ventilated area.[1][2] Keep

containers tightly closed and store them away from incompatible materials such as strong

bases, acids, and oxidizing agents.[1][5]

Disposal Plan
Waste containing CH-0793076 TFA must be treated as hazardous waste.

Waste Collection: Collect waste in a suitable, closed, and clearly labeled container.[6]

Disposal Regulations: Dispose of waste in accordance with all local, state, and federal

regulations.[1] Do not discharge into the sewer system.[1][7]

Empty Containers: Empty containers may still contain product residues and should be

handled with care.[2] Rinse the container before submitting it for disposal.[2]

Experimental Protocols
Emergency Procedures: Chemical Spill Response

In the event of a chemical spill, a swift and organized response is crucial to ensure the safety of

all laboratory personnel. The following workflow outlines the necessary steps to take.
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Caption: Emergency Response Workflow for a Chemical Spill.

First Aid Measures

Immediate and appropriate first aid is critical in the event of exposure to CH-0793076 TFA.
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Inhalation: Move the individual to fresh air.[4][7] If breathing is difficult, provide artificial

respiration.[7] Seek immediate medical attention.[4][7]

Skin Contact: Immediately remove all contaminated clothing.[7] Wash the affected skin area

with soap and plenty of water for at least 15 minutes.[4][7] Seek immediate medical

attention.[7]

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,

including under the eyelids.[4][7] Seek immediate medical attention.[4][7]

Ingestion: Do NOT induce vomiting.[4][5][7] Rinse the mouth with water.[5][7] Seek

immediate medical attention.[4][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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